Cas no 823218-68-4 (1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-ethoxy-, ethyl ester)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-ethoxy-, ethyl ester
• CAS No: 823218-68-4
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 835278
• PubChem ID: 69357158
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-ethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-ethoxy-, ethyl ester
• Ethyl 5-ethoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• 823218-68-4
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid,5-ethoxy-,ethyl ester
• SCHEMBL5218433
• 5-Ethoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid ethyl ester
• YQEBFRGISZFSJW-UHFFFAOYSA-N

• Inchi： 1S/C12H14N2O3/c1-3-16-9-5-8-6-10(12(15)17-4-2)14-11(8)13-7-9/h5-7H,3-4H2,1-2H3,(H,13,14)
• InChI Key： YQEBFRGISZFSJW-UHFFFAOYSA-N
• SMILES： O(CC)C1=CN=C2C(=C1)C=C(C(=O)OCC)N2

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.2Ų